Cas no 2227772-00-9 (tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate
• CAS No: 2227772-00-9
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5922088
• PubChem ID: 129406782
• Update Time: 2025-10-29

tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate
• tert-butyl 4-[(2S)-2-aminopropyl]piperidine-1-carboxylate
• EN300-1879296
• 2227772-00-9

• Inchi： 1S/C13H26N2O2/c1-10(14)9-11-5-7-15(8-6-11)12(16)17-13(2,3)4/h10-11H,5-9,14H2,1-4H3/t10-/m0/s1
• InChI Key： YXYQDYQALJVGBP-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C[C@H](C)N)CC1)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate (CAS No. 2227772-00-9)

tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate (CAS No. 2227772-00-9) is a chiral piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its tert-butyl carbamate and aminopropyl functional groups, serves as a critical intermediate in the development of bioactive molecules. Its stereospecific (2S) configuration enhances its relevance in asymmetric synthesis, particularly for central nervous system (CNS) targeting compounds. Researchers frequently explore its applications in drug discovery, peptide modification, and enzyme inhibition studies, aligning with current trends in precision medicine and structure-activity relationship (SAR) optimization.

The growing demand for chiral building blocks like tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate reflects the pharmaceutical industry's focus on enantioselective synthesis. With the rise of AI-driven drug design and high-throughput screening, this compound's role in generating lead compounds has gained attention. Users often search for "CAS 2227772-00-9 solubility," "tert-butyl carbamate protection," or "piperidine derivatives in CNS drugs," highlighting its technical significance. Its stability under Boc-deprotection conditions and compatibility with cross-coupling reactions further elevate its utility in medicinal chemistry workflows.

From a synthetic perspective, tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate offers advantages in multistep organic synthesis. The Boc group provides orthogonal protection for amines, a feature frequently queried in "amine protection strategies 2024" searches. Recent publications emphasize its use in constructing heterocyclic scaffolds for kinase inhibitors and GPCR modulators, addressing hot topics like cancer therapeutics and neurodegenerative disease research. Analytical data (HPLC, NMR) confirms its high purity (>98%), making it suitable for GMP-grade applications.

Environmental and regulatory considerations position CAS 2227772-00-9 as a sustainable choice compared to traditional amine-protecting groups. Its degradation products show lower ecological impact, resonating with the "green chemistry in pharma" trend. The compound's logP and hydrogen bonding capacity (frequently analyzed via molecular docking studies) contribute to its popularity in ADMET prediction models. These properties align with industry demands for bioavailability optimization, a top search query among computational chemists.

In conclusion, tert-butyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate represents a versatile tool for modern drug development. Its intersection with trending topics like fragment-based drug discovery, PROTAC technology, and cryo-EM structural analysis ensures continued relevance. As research shifts toward personalized therapeutics, this compound's chiral purity and synthetic flexibility will remain invaluable for addressing complex biological targets.